Cas no 381666-57-5 (Piperazine, 1-[3-nitro-4-(phenylsulfonyl)phenyl]-)

• Product Name: Piperazine, 1-[3-nitro-4-(phenylsulfonyl)phenyl]-
• CAS No: 381666-57-5
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 1488003
• Update Time: 2024-08-23

Piperazine, 1-[3-nitro-4-(phenylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[3-nitro-4-(phenylsulfonyl)phenyl]-

• Inchi： 1S/C16H17N3O4S/c20-19(21)15-12-13(18-10-8-17-9-11-18)6-7-16(15)24(22,23)14-4-2-1-3-5-14/h1-7,12,17H,8-11H2
• InChI Key： WVZOZSPZRDHAKF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(S(C3=CC=CC=C3)(=O)=O)C([N+]([O-])=O)=C2)CCNCC1

Computed Properties

• Exact Mass: 347.09411

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 594.6±50.0 °C(Predicted)
• PSA: 92.55
• pka: 8.58±0.10(Predicted)